Cas no 1781206-85-6 (N-(cyclobutylmethyl)-N-methylhydroxylamine)

• Product Name: N-(cyclobutylmethyl)-N-methylhydroxylamine
• CAS No: 1781206-85-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5776913
• PubChem ID: 105427062
• Update Time: 2025-10-19

N-(cyclobutylmethyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1781206-85-6
• N-(cyclobutylmethyl)-N-methylhydroxylamine
• EN300-1804529

• Inchi： 1S/C6H13NO/c1-7(8)5-6-3-2-4-6/h6,8H,2-5H2,1H3
• InChI Key： PJUPCRGUXMNTPM-UHFFFAOYSA-N
• SMILES： ON(C)CC1CCC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(cyclobutylmethyl)-N-methylhydroxylamine

Professional Introduction to N-(cyclobutylmethyl)-N-methylhydroxylamine (CAS No. 1781206-85-6)

N-(cyclobutylmethyl)-N-methylhydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1781206-85-6, has garnered considerable attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of both a cyclobutylmethyl group and a hydroxylamine moiety makes it a versatile intermediate, particularly in the development of targeted therapeutics.

The cyclobutylmethyl substituent contributes to the steric and electronic environment of the molecule, influencing its reactivity and interactions with biological targets. This structural feature is particularly valuable in medicinal chemistry, where precise control over molecular conformation can enhance binding affinity and selectivity. In contrast, the N-methylhydroxylamine part of the molecule introduces a polar and nucleophilic character, which can be exploited in various chemical transformations. These properties make N-(cyclobutylmethyl)-N-methylhydroxylamine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the behavior of such compounds in biological systems. Studies utilizing molecular modeling techniques have shown that the cyclobutylmethyl group can effectively stabilize certain pharmacophores, thereby improving the overall pharmacokinetic profile of drug candidates. Additionally, the N-methylhydroxylamine moiety has been found to exhibit significant interactions with various biological receptors, suggesting its utility in designing molecules with enhanced therapeutic efficacy.

In the realm of synthetic organic chemistry, N-(cyclobutylmethyl)-N-methylhydroxylamine serves as a valuable building block for constructing more complex scaffolds. Its reactivity allows for diverse functionalization strategies, enabling chemists to tailor molecules for specific biological activities. For instance, recent research has demonstrated its utility in the synthesis of novel kinase inhibitors, where the combination of steric hindrance provided by the cyclobutylmethyl group and nucleophilic attack facilitated by the hydroxylamine moiety leads to highly potent and selective inhibitors.

The compound's potential extends beyond kinase inhibition; it has also been explored in the development of antiviral agents. The unique electronic distribution within N-(cyclobutylmethyl)-N-methylhydroxylamine allows it to interact with viral proteases and polymerases, disrupting critical steps in viral replication. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound could serve as effective antiviral therapeutics. These findings highlight the importance of exploring structurally diverse molecules like N-(cyclobutylmethyl)-N-methylhydroxylamine in addressing emerging infectious diseases.

The role of N-methylhydroxylamine in medicinal chemistry is further underscored by its ability to participate in redox reactions, which are crucial for many biological processes. By incorporating this moiety into drug candidates, researchers can design molecules that modulate cellular redox homeostasis, potentially leading to new treatments for oxidative stress-related disorders such as neurodegenerative diseases and inflammation-based conditions. The N-methylhydroxylamine group's reactivity also allows for post-synthetic modifications, enabling fine-tuning of pharmacological properties through strategic functionalization.

In conclusion, N-(cyclobutylmethyl)-N-methylhydroxylamine (CAS No. 1781206-85-6) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel bioactive molecules with enhanced therapeutic potential. As computational methods continue to improve and synthetic strategies evolve, the utility of this compound is expected to grow even further. Future studies should focus on elucidating its mechanisms of action and exploring new synthetic pathways to maximize its potential as a drug development intermediate.